3-Chloro-5-isopropoxy-4-methoxybenzoic acid

• Molecular Formula: C11H13ClO4
• Molecular Weight: 244.67 g/mol
• IUPAC Name: 3-chloro-4-methoxy-5-propan-2-yloxybenzoic acid
• InChI: InChI=1S/C11H13ClO4/c1-6(2)16-9-5-7(11(13)14)4-8(12)10(9)15-3/h4-6H,1-3H3,(H,13,14)
• InChI Key: PWMYGZVAXFXPNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C(=CC(=C1)C(=O)O)Cl)OC

Description

3-Chloro-5-isopropoxy-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C11H13ClO4 and its molecular weight is 244.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Chloro-5-isopropoxy-4-methoxybenzoic acid (5) (0.93 g, 89%) was prepared from methyl 3-chloro-5-isopropoxy-4-methoxybenzoate (4) (1.06 g, 4.10 mmol) using a procedure essentially the same as in step (ii) for AAA-001 except that MeOH instead of water was added dropwise until a solution formed: m/z 243 [M−H]− (ES−).